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Compound of Interest

Compound Name: Acanthoside B

Cat. No.: B15593768

Introduction: Acanthoside B, a lignan glycoside, has garnered significant attention within the
scientific community for its diverse and potent pharmacological activities. This technical guide
provides a comprehensive review of the existing literature on the bioactivity of Acanthoside B,
with a focus on its anti-inflammatory, neuroprotective, and anticancer properties. The
information presented herein is intended for researchers, scientists, and professionals in the

field of drug development to facilitate a deeper understanding of this promising natural
compound.

Anti-inflammatory Activity

Acanthoside B has demonstrated notable anti-inflammatory effects across various
experimental models. Its mechanism of action primarily involves the modulation of key
inflammatory signaling pathways and the reduction of pro-inflammatory mediators.

Quantitative Data for Anti-inflammatory Activity
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Cell Line/Model Parameter Result Reference
RAW 264.7 NO Production
o 17.1 uM - 19.7 uM [1]
Macrophages Inhibition IC50
Human
TNF-a Gene )
Monocytes/Macropha ) Suppression [2]
Expression
ges
IL-8 Production
HT-29 Cells o Dose-dependent [3]
Inhibition
TNF-a Production
RBL-2H3 Mast Cells o 0.101 pg/ml [4]
Inhibition IC50
IL-6 Production
RBL-2H3 Mast Cells 0.19 pg/ml [4]

Inhibition IC50

Key Signhaling Pathway: NF-kB

Acanthoside B exerts its anti-inflammatory effects significantly through the inhibition of the

Nuclear Factor-kappa B (NF-kB) signaling pathway. NF-kB is a crucial transcription factor that

regulates the expression of numerous pro-inflammatory genes, including cytokines and

chemokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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